2-{[(4-cyanophenyl)amino]carbonyl}cyclohexanecarboxylic acid

• IUPAC Name: 2-[(4-cyanophenyl)carbamoyl]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C15H16N2O3/c16-9-10-5-7-11(8-6-10)17-14(18)12-3-1-2-4-13(12)15(19)20/h5-8,12-13H,1-4H2,(H,17,18)(H,19,20)
• InChI Key: WOMJYVCFLKPXKX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)C(=O)NC2=CC=C(C=C2)C#N)C(=O)O
• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.30 g/mol

Description

2-{[(4-cyanophenyl)amino]carbonyl}cyclohexanecarboxylic acid, also known as CPCC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CPCC is a cyclic amino acid derivative that has been investigated for its biological and pharmacological properties.

Scientific Research Applications

2-{[(4-cyanophenyl)amino]carbonyl}cyclohexanecarboxylic acid has been investigated for its potential applications in various fields, including medicinal chemistry, drug discovery, and materials science. In medicinal chemistry, 2-{[(4-cyanophenyl)amino]carbonyl}cyclohexanecarboxylic acid has been studied as a potential anti-cancer agent due to its ability to inhibit the growth of cancer cells. 2-{[(4-cyanophenyl)amino]carbonyl}cyclohexanecarboxylic acid has also been investigated as a potential treatment for Alzheimer's disease due to its ability to inhibit the aggregation of beta-amyloid peptides.
In the field of drug discovery, 2-{[(4-cyanophenyl)amino]carbonyl}cyclohexanecarboxylic acid has been studied as a potential scaffold for the development of new drugs. 2-{[(4-cyanophenyl)amino]carbonyl}cyclohexanecarboxylic acid's cyclic structure and functional groups make it a versatile building block for the synthesis of new compounds with potential therapeutic effects.
In materials science, 2-{[(4-cyanophenyl)amino]carbonyl}cyclohexanecarboxylic acid has been studied for its potential applications in the development of new materials with unique properties. 2-{[(4-cyanophenyl)amino]carbonyl}cyclohexanecarboxylic acid's cyclic structure and functional groups make it a potential candidate for the synthesis of new polymers and materials with specific properties.

Mechanism of Action

2-{[(4-cyanophenyl)amino]carbonyl}cyclohexanecarboxylic acid's mechanism of action is not fully understood, but it is believed to involve the inhibition of specific enzymes and proteins. In cancer cells, 2-{[(4-cyanophenyl)amino]carbonyl}cyclohexanecarboxylic acid has been shown to inhibit the activity of the enzyme carbonic anhydrase IX, which is overexpressed in many types of cancer cells. In Alzheimer's disease, 2-{[(4-cyanophenyl)amino]carbonyl}cyclohexanecarboxylic acid has been shown to inhibit the aggregation of beta-amyloid peptides, which are believed to play a role in the development of the disease.
Biochemical and Physiological Effects
2-{[(4-cyanophenyl)amino]carbonyl}cyclohexanecarboxylic acid's biochemical and physiological effects are not fully understood, but it has been shown to have anti-cancer and anti-Alzheimer's disease properties in vitro. 2-{[(4-cyanophenyl)amino]carbonyl}cyclohexanecarboxylic acid has also been shown to have potential anti-inflammatory and anti-oxidant properties in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[(4-cyanophenyl)amino]carbonyl}cyclohexanecarboxylic acid in lab experiments is its relatively easy synthesis method and high yield. 2-{[(4-cyanophenyl)amino]carbonyl}cyclohexanecarboxylic acid's cyclic structure and functional groups also make it a versatile building block for the synthesis of new compounds. One limitation of using 2-{[(4-cyanophenyl)amino]carbonyl}cyclohexanecarboxylic acid in lab experiments is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research involving 2-{[(4-cyanophenyl)amino]carbonyl}cyclohexanecarboxylic acid. One direction is the development of new anti-cancer agents based on 2-{[(4-cyanophenyl)amino]carbonyl}cyclohexanecarboxylic acid's structure and mechanism of action. Another direction is the synthesis of new materials and polymers based on 2-{[(4-cyanophenyl)amino]carbonyl}cyclohexanecarboxylic acid's functional groups and cyclic structure. Additionally, further research is needed to fully understand 2-{[(4-cyanophenyl)amino]carbonyl}cyclohexanecarboxylic acid's mechanism of action and potential therapeutic effects in vivo.